Cas no 778613-10-8 (Benzene,1-methoxy-3-[(1-methylethoxy)methyl]-)

Benzene,1-methoxy-3-[(1-methylethoxy)methyl]- structure
778613-10-8 structure
Product Name:Benzene,1-methoxy-3-[(1-methylethoxy)methyl]-
CAS No:778613-10-8
MF:C11H16O2
MW:180.243543624878
CID:553206
PubChem ID:23548346
Update Time:2025-04-19

Benzene,1-methoxy-3-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methoxy-3-[(1-methylethoxy)methyl]-
    • Benzene, 1-methoxy-3-[(1-methylethoxy)methyl]- (9CI)
    • 1-methoxy-3-(propan-2-yloxymethyl)benzene
    • (3-Methoxyphenyl) methanol, isopropyl ether
    • DTXSID40634909
    • SCHEMBL12220716
    • DUXXMMBVXTVISE-UHFFFAOYSA-N
    • 1-Methoxy-3-{[(propan-2-yl)oxy]methyl}benzene
    • 778613-10-8
    • Inchi: 1S/C11H16O2/c1-9(2)13-8-10-5-4-6-11(7-10)12-3/h4-7,9H,8H2,1-3H3
    • InChI Key: DUXXMMBVXTVISE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C=1)OC)C(C)C

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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